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Initial searches for a biological molecule, gene, or pathway specifically named "XPW1" have
not yielded any matching results in established biological databases or the broader scientific
literature. It is possible that "XPW1" may be a typographical error, a non-standard abbreviation,
or a hypothetical entity not yet described in published research.

To provide a relevant and accurate technical guide, a valid and recognized biological target is
required.

Potential Alternative Interpretations

During the search process, several similarly named and biologically significant molecules were
identified. If "XPW1" is a typographical error, you may be interested in one of the following:

o XPR1 (Xenotropic and Polytropic Retrovirus Receptor 1): This protein is a phosphate
transporter crucial for maintaining phosphate homeostasis within cells.[1][2] Mutations in the
XPR1 gene are associated with Primary Familial Brain Calcification (PFBC), a neurological
disorder.[3] Research has focused on its structure and function in phosphate export.[2]

e XBP1 (X-box Binding Protein 1): This is a key transcription factor involved in the unfolded
protein response (UPR), a cellular stress response pathway originating in the endoplasmic
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reticulum.[4][5] The IRE1-XBP1 pathway is a major branch of the UPR and is implicated in
numerous diseases, including cancer and metabolic disorders.[5]

PROX1 (Prospero Homeobox Protein 1): A transcription factor that plays a critical role in the
embryonic development of various tissues, and is particularly important for the formation of
the lymphatic system.[6][7]

GPX1 (Glutathione Peroxidase 1): This is a crucial antioxidant enzyme that protects cells
from oxidative damage by reducing hydrogen peroxide.[8] It is a selenoprotein and has been
linked to various diseases, including cancer.[3]

We kindly request that you verify the name of the biological pathway of interest. Please provide

a corrected name, any known aliases, or a relevant publication ID (e.g., PubMed ID) so that we

can proceed with generating the detailed technical guide as requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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